3-(2-Ethylbutylidene)pentane-2,4-dione

• CAS No.: 53839-26-2
• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 3-(2-ethylbutylidene)pentane-2,4-dione
• InChI: InChI=1S/C11H18O2/c1-5-10(6-2)7-11(8(3)12)9(4)13/h7,10H,5-6H2,1-4H3
• InChI Key: FQMZENXVVRGPKZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C=C(C(=O)C)C(=O)C

Description

3-(2-Ethylbutylidene)pentane-2,4-dione is a chemical compound of interest in advanced chemical research and development. As a derivative of pentane-2,4-dione (acetylacetone), it shares characteristics with a class of compounds known for their utility in organic synthesis and as ligands in coordination chemistry . Pentane-2,4-dione derivatives are generally polar molecules and can exhibit significant hydrogen-bond basicity, properties that are foundational for their behavior in synthetic and analytical applications . Primary Research Applications: - Organic Synthesis: This compound serves as a versatile building block for synthesizing more complex organic molecules. Its structure is amenable to further chemical modifications, making it valuable for creating heterocyclic compounds and other specialized derivatives . - Coordination Chemistry: Similar to its parent compound, acetylacetone, this derivative may act as a ligand, capable of forming complexes with various metal ions. Such complexes are pertinent in studies related to metal ion extraction and catalysis . Handling and Safety: Researchers should note that compounds in this class are often highly flammable liquids with flash points below 100°C . Vapors may be heavier than air and can cause dizziness, headache, or nausea upon inhalation. Appropriate personal protective equipment, including safety glasses and gloves, is essential. All safety data sheets should be consulted prior to use. Disclaimer: This product is intended for research purposes only in a laboratory setting. It is not intended for diagnostic, therapeutic, or any other human use. The information provided is for informational purposes only and does not constitute a specification.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : Alkyl groups (e.g., ethyl, methyl) enhance lipophilicity, while aryl or azide groups introduce photochemical reactivity . Fluorinated derivatives (e.g., 1,1,1-trifluoropentane-2,4-dione) exhibit significant H-bond acidity, unlike alkyl derivatives .
• Synthetic Accessibility : Condensation reactions (e.g., with aldehydes) yield substituted derivatives efficiently. For example, 3-butylidene-2,4-pentanedione is synthesized via FeCl₂-catalyzed condensation of pentane-2,4-dione with butyraldehyde .

Physicochemical Properties

Hydrogen Bonding and Polarity :

• Pentane-2,4-dione and its alkyl derivatives are highly polar due to the diketone moiety, with substantial H-bond basicity (Abraham’s descriptor: β = 0.76) but negligible H-bond acidity .
• Fluorinated derivatives (e.g., hexafluoropentan-2,4-dione) exhibit H-bond acidity (α = 0.34), enabling unique solvent interactions .

Thermal Stability :

• Alkylidene derivatives (e.g., 3-butylidene-2,4-pentanedione) show lower melting points (~114–116°C) compared to aryl-substituted analogs (e.g., 3-(4-azidophenyl)pentane-2,4-dione, which crystallizes in a non-planar structure) .

Condensation Reactions :

• 3-(2-Ethylbutylidene)pentane-2,4-dione likely participates in Knoevenagel condensations, similar to 3-[(chromon-3-yl)methylidene]pentane-2,4-dione, which reacts with benzimidazole derivatives to form fused heterocycles .

Coordination Chemistry :

• β-Diketones act as bidentate ligands. For example, 3-(4-azidophenyl)pentane-2,4-dione’s diketone moiety can coordinate to metal ions, while the azide group enables further functionalization .

Data Tables

Table 1. Comparative Physicochemical Properties

Compound	Molecular Weight	Melting Point (°C)	Solubility (Polar Solvents)	Key Reactivity
Pentane-2,4-dione	100.12	−23	High	Keto-enol tautomerism, coordination
3-Ethyl-2,4-pentanedione	128.17	Not reported	Moderate	Alkylation, cyclization
3-(4-Azidophenyl)pentane-2,4-dione	233.22	114–116	Low	Photoreactive, metal coordination
3-Butylidene-2,4-pentanedione	168.23	Not reported	Moderate	Condensation, heterocycle synthesis

Q & A

Q. What are the common synthetic routes for 3-(2-Ethylbutylidene)pentane-2,4-dione and its derivatives?

Methodological Answer:

• Nucleophilic Substitution : Reacting pentane-2,4-dione with alkyl halides in the presence of a base (e.g., KOH) under reflux conditions. For example, derivatives like 3,3-bis[(2,4-dichlorophenyl)methyl]pentane-2,4-dione are synthesized via substitution reactions using dichlorophenylmethyl halides .
• Thia-Michael Addition : Utilize 3-[bis(alkylthio)methylene]pentane-2,4-diones as odorless thiol equivalents. Reactions with α,β-unsaturated ketones in aqueous p-dodecyl benzenesulfonic acid (DBSA) at 60°C for 24 hours yield β-keto sulfides .
• Oxidative Coupling : Employ oxidizing agents like Mn(OAc)₃ to form conjugated derivatives, ensuring inert atmosphere conditions to prevent side reactions .

Q. How can tautomerism in pentane-2,4-dione derivatives be experimentally analyzed?

Methodological Answer:

• Spectroscopic Techniques : Use IR and Raman spectroscopy to identify enol-keto tautomers. For instance, the cis-enol form of 3-(phenylthio)pentane-2,4-dione shows distinct O–H stretching bands at ~3200 cm⁻¹ in IR spectra .
• Computational Validation : Perform DFT calculations (e.g., B3LYP/6-311G**) to predict tautomeric stability and compare with experimental vibrational frequencies .

Q. What characterization methods confirm the molecular structure of this compound?

Methodological Answer:

• X-ray Crystallography : Resolve crystal structures to determine bond lengths and angles. For example, 3-(4-azidophenyl)pentane-2,4-dione was characterized with a triclinic crystal system (space group P-1) .
• NMR Spectroscopy : Analyze $^1H$ and $^13C$ spectra for methyl (δ 1.8–2.1 ppm) and carbonyl (δ 190–210 ppm) groups. Substituents like azidophenyl moieties show aromatic protons at δ 7.1–7.3 ppm .

Q. What safety protocols are critical when handling pentane-2,4-dione derivatives?

Methodological Answer:

• Ventilation and PPE : Use fume hoods and wear nitrile gloves/lab coats to avoid inhalation or skin contact. Chronic exposure may cause mutagenic effects .
• Incompatibility Management : Store away from oxidizing agents (e.g., peroxides) and strong bases. Incompatible reactions can generate toxic gases like HCl .

Advanced Research Questions

Q. How can contradictions in reactivity data between substituted derivatives be resolved?

Methodological Answer:

• Cross-Validation : Compare results from multiple techniques (e.g., HPLC purity assays vs. NMR yield calculations) to identify systematic errors .
• Reaction Kinetics : Conduct time-resolved studies under controlled conditions (e.g., variable-temperature NMR) to isolate intermediates and clarify mechanisms .

Q. What strategies mitigate risks when synthesizing reactive intermediates (e.g., azido derivatives)?

Methodological Answer:

• Low-Temperature Quenching : Add reagents slowly at -20°C to prevent exothermic decomposition. For 3-(2-azidomethylphenyl) derivatives, monitor reaction progress via TLC to avoid over-azidation .
• Inert Atmosphere : Use Schlenk lines or gloveboxes to exclude moisture/O₂, critical for stabilizing radicals or nitro intermediates .

Q. How can the bioactivity of halogenated derivatives be systematically evaluated?

Methodological Answer:

• Enzyme Assays : Test inhibition of cytochrome P450 enzymes using fluorogenic substrates. For 3,3-bis[(2,4-dichlorophenyl)methyl]pentane-2,4-dione, IC₅₀ values can be determined via fluorescence quenching .
• Cell-Based Studies : Use MTT assays on cancer cell lines (e.g., HeLa) to assess cytotoxicity. Compare with non-halogenated analogs to isolate substituent effects .

Q. What computational models predict the electronic properties of substituted derivatives?

Methodological Answer:

• DFT/Molecular Dynamics : Simulate HOMO-LUMO gaps and charge distribution using Gaussian09 with B3LYP functionals. For example, electron-withdrawing groups (e.g., -Cl) lower LUMO energy, enhancing electrophilicity .
• Docking Studies : Use AutoDock Vina to model interactions with biological targets (e.g., DNA gyrase). Validate with experimental IC₅₀ data to refine scoring functions .